physical and chemical properties of (1S)-1-(trimethylsilyl)ethan-1-ol
physical and chemical properties of (1S)-1-(trimethylsilyl)ethan-1-ol
Executive Summary
The intersection of organosilicon chemistry and asymmetric biocatalysis has yielded powerful tools for modern drug development. Among these, (1S)-1-(trimethylsilyl)ethan-1-ol (also referred to as (-)-1-trimethylsilyl-ethanol) stands out as a highly specialized chiral building block. Unlike its structural isomer, 2-(trimethylsilyl)ethanol—which is ubiquitous as a precursor for Teoc and SEM protecting groups—the 1-substituted variant is primarily leveraged as a chiral auxiliary. Its unique steric profile and electronic properties make it indispensable for directing stereoselective reactions and synthesizing optically active organosilicon compounds.
This whitepaper provides an in-depth technical analysis of the , elucidates the causality behind its biocatalytic synthesis, and outlines self-validating protocols for its implementation in the laboratory.
Structural Dynamics and Chemical Properties
The utility of (1S)-1-(trimethylsilyl)ethan-1-ol is driven by the synergistic relationship between the hydroxyl group and the adjacent, bulky trimethylsilyl (TMS) moiety.
Mechanistic Insights:
-
Steric Shielding: The TMS group is significantly larger than a standard tert-butyl group. When (1S)-1-(trimethylsilyl)ethan-1-ol is employed as a chiral auxiliary, this immense steric bulk effectively blocks one face of the molecule, forcing incoming reagents to attack from the less hindered trajectory. This results in exceptional facial selectivity during 1,2-additions and other stereocontrolled transformations[1].
-
Electronic Effects: Silicon is more electropositive than carbon. While the classic "beta-silicon effect" stabilizes carbocations beta to the silicon atom, the alpha-hydroxy configuration in this molecule influences the acidity of the hydroxyl proton and the nucleophilicity of the oxygen, subtly altering its reactivity profile compared to purely carbon-based secondary alcohols.
Quantitative Physical Data
The physical properties of the compound are critical for designing extraction, purification, and reaction workflows. The data below summarizes the key parameters for the compound[2].
| Property | Value |
| Chemical Name | (1S)-1-(Trimethylsilyl)ethan-1-ol |
| Synonyms | (-)-1-Trimethylsilyl-ethanol |
| CAS Number | 189353-07-9 (1S Enantiomer) / 13246-39-4 (Racemate) |
| Molecular Formula | C5H14OSi |
| Molecular Weight | 118.25 g/mol |
| Boiling Point | ~127.3 °C at 760 mmHg (71-73 °C at 35 mmHg) |
| Density | ~0.830 g/cm³ at 25 °C |
| Appearance | Colorless liquid |
Biocatalytic Enantioselective Synthesis
The chemical synthesis of enantiopure organosilanes is notoriously challenging due to the difficulty of separating silicon-stereogenic or adjacent carbon-stereogenic centers. Consequently, biocatalysis has emerged as the gold standard. The asymmetric reduction of acetyltrimethylsilane using immobilized Saccharomyces cerevisiae (baker's yeast) provides a highly efficient route to (1S)-1-(trimethylsilyl)ethan-1-ol[1].
Biocatalytic workflow for the asymmetric reduction of acetyltrimethylsilane.
Causality in Experimental Design
The protocol relies on a water/organic solvent biphasic system . Why?
-
Toxicity Mitigation: Acetyltrimethylsilane and its resulting alcohol are hydrophobic and can be toxic to yeast cells at high concentrations. By using n-hexane as the organic phase, the solvent acts as a thermodynamic reservoir. The substrate slowly partitions into the aqueous phase where the Yeast Alcohol Dehydrogenase (YADH) resides, and the product is immediately extracted back into the organic layer.
-
Prevention of Product Inhibition: Continuous removal of the product from the aqueous phase drives the reaction equilibrium forward and prevents the product from occupying the enzyme's active site[1].
Step-by-Step Methodology: Asymmetric Reduction Protocol
This protocol is designed as a self-validating system. Built-in checkpoints ensure that mass transfer and enzymatic activity are functioning correctly.
Step 1: Preparation of Immobilized Biocatalyst
-
Suspend active Saccharomyces cerevisiae cells in a 2% sodium alginate solution.
-
Extrude the suspension dropwise into a 0.2 M CaCl₂ solution to form calcium alginate beads.
-
Validation Check: Beads should be uniform (~2-3 mm diameter). Irregular beads indicate improper alginate viscosity, which will lead to inconsistent mass transfer.
Step 2: Biphasic System Setup
-
Prepare the aqueous phase: 0.1 M phosphate buffer adjusted precisely to pH 8.0 . (YADH activity and NADH regeneration peak at this pH).
-
Add the organic phase: n-Hexane. The optimal volume ratio of the aqueous phase to the organic phase must be 1:2 [1].
Step 3: Reaction Initiation & Incubation
-
Introduce the substrate (acetyltrimethylsilane) into the n-hexane layer.
-
Incubate the biphasic mixture at 30 °C .
-
Set the orbital shaker to exactly 150 rpm [1].
-
Causality: 150 rpm provides the ideal kinetic energy to maximize the interfacial surface area between water and hexane without causing mechanical shear stress that would rupture the alginate beads.
Step 4: Monitoring and Recovery
-
Monitor the reaction via GC (using a chiral stationary phase) by sampling the organic layer.
-
Validation Check: The reaction is complete when substrate conversion plateaus. The expected yield under these optimized conditions is 96.8% , with an enantiomeric excess (ee) of 95.7% [1].
-
Separate the organic layer, dry over anhydrous Na₂SO₄, and carefully evaporate the n-hexane under reduced pressure to isolate the pure (1S)-1-(trimethylsilyl)ethan-1-ol.
Applications in Drug Development and Organic Synthesis
In drug development, controlling absolute stereochemistry is a regulatory and pharmacological imperative. (1S)-1-(trimethylsilyl)ethan-1-ol serves as a highly effective chiral auxiliary.
Downstream applications of (1S)-1-(trimethylsilyl)ethan-1-ol in asymmetric synthesis.
When attached to a prochiral substrate (e.g., via an ester or ether linkage), the spatial arrangement of the trimethylsilyl group dictates the approach of incoming reagents. For instance, in the chelate-controlled 1,2-addition of organolithium reagents to silyl ketones, the use of chiral alkoxymethyl-substituted silyl groups derived from this alcohol allows for the stereospecific conversion of intermediates into highly enantiomerically enriched, silicon-free pharmaceutical APIs (such as (R)-(+)-1-phenylethanol derivatives)[1].
Furthermore, because the silicon-oxygen bond or the auxiliary linkage can be selectively cleaved under mild conditions (e.g., using fluoride sources like TBAF), it offers orthogonal deprotection strategies that do not interfere with sensitive functional groups common in late-stage drug candidates.
Conclusion
(1S)-1-(trimethylsilyl)ethan-1-ol is a prime example of how precise stereochemical control can be achieved through the marriage of organosilicon chemistry and biocatalysis. By utilizing a biphasic n-hexane/water system with immobilized S. cerevisiae, researchers can bypass the limitations of traditional asymmetric synthesis, achieving >95% ee. Understanding the causality behind these reaction parameters—specifically phase partitioning and enzyme kinetics—empowers scientists to reliably scale this process for advanced drug development applications.
